2-Chlorobenzamide
Cat. No. B146235
:
609-66-5
M. Wt: 155.58 g/mol
InChI Key: RBGDLYUEXLWQBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:11][C:12](=[O:13])[C:14]([Cl:15])=[O:16].[Cl:17][CH2:18][CH2:19][Cl:20].[Cl:1][c:2]1[c:3]([C:4](=[O:5])[NH2:6])[cH:7][cH:8][cH:9][cH:10]1>>[Cl:1][c:2]1[c:3]([C:4](=[O:5])[N:6]=[C:12]=[O:13])[cH:7][cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C(Cl)C(=O)Cl
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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ClCCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NC(=O)c1ccccc1Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=C=NC(=O)c1ccccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
